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Compound of Interest

Compound Name: 3-Nitro-1,8-naphthalic anhydride

Cat. No.: B047068

This guide provides essential safety and logistical information for the proper disposal of 3-
Nitro-1,8-naphthalic anhydride, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Immediate Safety Considerations: 3-Nitro-1,8-naphthalic anhydride is a hazardous chemical
that requires careful handling. It is classified as a skin and eye irritant and may cause
respiratory irritation.[1][2][3] As a nitrated organic compound, it should be treated with caution
due to the potential for hazardous reactions, especially with incompatible materials.[1][4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and safety data for 3-
Nitro-1,8-naphthalic anhydride.
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Property Value Source
CAS Number 3027-38-1 [1][5]
Molecular Formula C12H5NOs [5]
GHS Hazard Statements H315, H319, H335 [2]
o Skin Irritant 2, Eye Irritant 2,
Hazard Classifications [3]
STOT SE 3

) ) Strong oxidizing agents,
Incompatible Materials ) [1]
Strong acids, Strong bases

Storage Temperature Cool, dry, well-ventilated area [6]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 3-Nitro-1,8-naphthalic anhydride
is through an approved hazardous waste disposal facility.[1] On-site chemical treatment is not
advised without extensive institutional safety review and specialized equipment.

Phase 1: Preparation and Personal Protective
Equipment (PPE)

o Consult Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer's
SDS for 3-Nitro-1,8-naphthalic anhydride.[1][7]

e Work in a Ventilated Area: All handling of this compound should be performed in a well-
ventilated laboratory, preferably within a certified chemical fume hood.[1][8]

o Wear Appropriate PPE:

o

Eye Protection: Chemical safety goggles or a face shield are mandatory.[1][8]

[¢]

Hand Protection: Wear appropriate chemical-resistant gloves.[1][8]

[¢]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

[1](8]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/278730250
https://www.thermofisher.com/order/catalog/product/278730250
https://www.fishersci.com/shop/products/3-nitro-1-8-naphthalic-anhydride-99-thermo-scientific/AC278730050
https://www.fishersci.dk/store/msds?partNumber=10792481&countryCode=DK&language=en
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/31176.pdf
https://www.benchchem.com/product/b047068?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b047068?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0022_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0022_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0022_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0022_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: If there is a risk of dust formation and ventilation is inadequate, a
NIOSH-approved respirator for organic vapors and particulates should be used.[6]

Phase 2: Waste Collection and Segregation

o Use a Designated Waste Container:

o The waste container must be chemically compatible with 3-Nitro-1,8-naphthalic
anhydride. A high-density polyethylene (HDPE) or glass container is generally suitable.[4]

[9]

o The container must be in good condition, with no cracks or leaks, and have a secure,
tightly fitting lid.[9]

o Label the Waste Container Clearly:
o The label must be securely affixed to the container.

o The label should include:

The words "Hazardous Waste"

The full chemical name: "3-Nitro-1,8-naphthalic anhydride"

The associated hazards (e.g., "Irritant,” "Skin Sensitizer")

The date of accumulation.

e Segregate the Waste:

o Crucially, do not mix 3-Nitro-1,8-naphthalic anhydride waste with other waste streams,
especially:

» Strong oxidizing agents

» Strong acids

= Strong bases[1]
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» Organic solvents, unless they are part of the same experimental residue and known to
be compatible.[10]

o Nitrated organic compounds can be reactive and potentially explosive under certain
conditions.[4]

Phase 3: Handling Spills and Contaminated Materials

e Minor Spills:
o In case of a small spill, carefully sweep up the solid material, avoiding dust formation.[1][8]
o Place the swept material into the designated hazardous waste container.

o Clean the spill area with an appropriate solvent (e.g., acetone), and dispose of the
cleaning materials as hazardous waste.

e Contaminated Materials:

o Any materials grossly contaminated with 3-Nitro-1,8-naphthalic anhydride (e.g.,
weighing paper, gloves, paper towels) should be placed in the designated solid hazardous
waste container.

Phase 4: Storage and Disposal

o Temporary Storage:

o Store the sealed and labeled hazardous waste container in a designated, secure, and
well-ventilated satellite accumulation area.

o The storage area should be away from heat, ignition sources, and incompatible materials.

[1]
» Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for pickup.

o Follow all institutional and local regulations for waste pickup and documentation.[1][11]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://ehs.yale.edu/sites/default/files/files/Lessons-Learned/nitric-acid-explosions.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0022_EU_6N.pdf
https://www.benchchem.com/product/b047068?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC278730250&productDescription=3-NITRO-1%2C8-NAPHTHALIC+ANH+25G&vendorId=VN00032119&countryCode=US&language=en
http://www.orgsyn.org/Content/pdfs/procedures/cv6p0648.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Nitro-1,8-naphthalic anhydride.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b047068?utm_src=pdf-body
https://www.benchchem.com/product/b047068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 3-Nitro-1,8-naphthalic Anhydride
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i

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

Work in Ventilated Area
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Waste Cvollection

Select & Label
Designated Waste Container

i

Segregate from Incompatibles
(Acids, Bases, Oxidizers)

i

Collect Waste Solid
& Contaminated Materials

Storage &V Disposal

Store Securely in
Satellite Accumulation Area

Contact EHS for Pickup

i

End: Waste Manifested

& Removed by Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 3-Nitro-1,8-naphthalic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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